1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene

• CAS No.: 920321-18-2
• Molecular Formula: C4H4Cl4Se
• Molecular Weight: 272.9 g/mol
• IUPAC Name: 1,1,2-trichloro-2-(2-chloroethenylselanyl)ethane
• InChI: InChI=1S/C4H4Cl4Se/c5-1-2-9-4(8)3(6)7/h1-4H
• InChI Key: VCVSWIRRSHMHPB-UHFFFAOYSA-N
• Canonical SMILES: C(=C[Se]C(C(Cl)Cl)Cl)Cl

Description

1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene is an organoselenium compound characterized by the presence of chlorine and selenium atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene typically involves the reaction of 1,2,2-trichloroethane with selenium compounds under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification and crystallization to isolate the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different selenium-containing products.

Reduction: Reduction reactions can convert the compound into simpler selenium derivatives.

Substitution: Chlorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, organometallic reagents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield selenoxides, while substitution reactions can produce various organoselenium compounds.

Scientific Research Applications

1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce selenium into organic molecules.

Biology: Studied for its potential biological activities, including antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases related to oxidative stress.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene exerts its effects involves interactions with molecular targets such as enzymes and proteins. The compound can modulate the activity of these targets through redox reactions, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

1,1,2-Trichloroethane: An organochlorine compound with similar structural features but lacking selenium.

Trichloroethylene: Another organochlorine compound used as an industrial solvent.

1-Chloro-2-ethoxyethane: A compound with a similar chlorine-containing structure but different functional groups.

Uniqueness: 1-Chloro-2-[(1,2,2-trichloroethyl)selanyl]ethene is unique due to the presence of selenium, which imparts distinct chemical and biological properties. This makes it valuable for applications where selenium’s redox activity is beneficial.